Cas no 2138098-13-0 ([4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol)

• Product Name: [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol
• CAS No: 2138098-13-0
• MF: C₁₂H₁₇N₃O₅S
• MW: 315.34548163414
• CID: 6564415
• PubChem ID: 132353990
• Update Time: 2025-10-30

[4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [4-amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol
• [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol
• EN300-1169064
• 2138098-13-0
• AKOS034131476
• Z2895080359
• [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol

• Inchi： 1S/C12H17N3O5S/c13-12(9-16)5-7-14(8-6-12)21(19,20)11-4-2-1-3-10(11)15(17)18/h1-4,16H,5-9,13H2
• InChI Key： JHMJYJXAKIBRDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(CO)(CC1)N)(=O)=O

Computed Properties

• Exact Mass: 315.08889182g/mol
• Monoisotopic Mass: 315.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 138Ų

Additional information on [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol

[4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol (CAS No: 2138098-13-0)

[4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol is a highly specialized organic compound with the CAS registry number 2138098-13-0. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a piperidine ring substituted with an amino group at position 4 and a 2-nitrobenzenesulfonyl group at position 1. Additionally, a hydroxymethyl group (-CH₂OH) is attached to the same nitrogen atom in the piperidine ring.

The synthesis of [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol involves a series of intricate organic reactions, including nucleophilic substitution, sulfonation, and nitration. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for its application in chiral recognition and catalysis. The compound's unique structure makes it an attractive candidate for exploring novel chemical transformations and as a building block in medicinal chemistry.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol exhibits significant activity against various enzymes, including kinases and proteases, which are key targets in the development of anti-cancer and anti-inflammatory drugs. Furthermore, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored extensively in recent research.

In terms of physical properties, this compound has a melting point of approximately 155°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands due to the presence of the nitrobenzenesulfonyl group, making it suitable for applications in sensors and optoelectronic devices.

Recent studies have also focused on the environmental fate and toxicity of [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol, particularly its biodegradation pathways under aerobic and anaerobic conditions. These investigations are critical for assessing its safety profile and ensuring sustainable use in industrial applications.

In conclusion, [4-Amino-1-(2-nitrobenzenesulfonyl)piperidin-4-yl]methanol (CAS No: 2138098-13-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike.